Cas no 486-28-2 (Fraxinol)

• Product Name: Fraxinol
• CAS No: 486-28-2
• MF: C₁₁H₁₀O₅
• MW: 222.194103717804
• MDL: MFCD08693526
• CID: 331731
• PubChem ID: 3047739
• Update Time: 2025-04-19

Fraxinol Chemical and Physical Properties

Names and Identifiers

• Fraxinol
• 6-hydroxy-5,7-dimethoxy-chromen-2-one
• 2H-1-Benzopyran-2-one,6-hydroxy-5,7-dimethoxy
• 5,7-dimethoxy-6-hydroxycoumarin
• 6-hydroxy-5,7-dimethoxycoumarin
• 6-Hydroxy-5,7-dimethoxy-cumarin
• 6-Hydroxy-5,7-dimethoxy-2H-1-benzopyran-2-one
• 6-Hydroxy-5
• [ "6-Hydroxy-5", "7-dimethoxycoumarin" ]
• U330651DTI
• 2H-1-Benzopyran-2-one, 6-hydroxy-5,7-dimethoxy-
• 6-hydroxy-5,7-dimethoxychromen-2-one
• 6-hydroxy-5,7-dimethoxy-2H-chromen-2-one
• W1254
• DTXSID30197558
• 486-28-2
• AC-34035
• COUMARIN, 6-HYDROXY-5,7-DIMETHOXY-
• HY-N2372
• SCHEMBL7133703
• Q27290621
• FT-0775685
• EX-A8002C
• AKOS000278009
• MFCD08693526
• UNII-U330651DTI
• CS-0022552
• MS-23241
• CHEMBL611349
• 6-Hydroxy 5,7-dimethoxycoumarin
• CHEBI:228872
• DTXCID90120049

• MDL： MFCD08693526
• Inchi： 1S/C11H10O5/c1-14-8-5-7-6(3-4-9(12)16-7)11(15-2)10(8)13/h3-5,13H,1-2H3
• InChI Key： PBPNOAHYDPHKFH-UHFFFAOYSA-N
• SMILES： O1C(C=CC2C(=C(C(=CC1=2)OC)O)OC)=O

Computed Properties

• Exact Mass: 222.05300
• Monoisotopic Mass: 222.05282342 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65
• Molecular Weight: 222.19
• XLogP3: 1.5

Experimental Properties

• Color/Form: Powder
• Density: 1.358
• Melting Point: 170-172 ºC
• Boiling Point: 449.7±45.0 °C at 760 mmHg
• Flash Point: 182.1±22.2 °C
• PSA: 68.90000
• LogP: 1.51580
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Fraxinol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins